![molecular formula C11H20N2O4 B6248642 rac-(2R,5S)-5-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylic acid, trans CAS No. 2708278-41-3](/img/no-structure.png)
rac-(2R,5S)-5-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylic acid, trans
Overview
Description
Rac-(2R,5S)-5-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylic acid, trans (rac-TBPCA) is a chiral building block used in organic synthesis. It is a useful reagent in the formation of a wide range of molecules, such as peptides, peptidomimetics, and pharmaceuticals. This versatile reagent has been used in a variety of different applications in the scientific and medical fields.
Scientific Research Applications
Rac-TBPCA has been used in a variety of scientific research applications. It has been used as a building block for the synthesis of a wide range of molecules, such as peptides, peptidomimetics, and pharmaceuticals. Rac-TBPCA has also been used in the synthesis of biologically active compounds, such as inhibitors of enzymes and receptor agonists. In addition, rac-(2R,5S)-5-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylic acid, trans has been used in the synthesis of fluorescent dyes, which can be used for imaging and tracking cellular processes.
Mechanism of Action
The mechanism of action of rac-(2R,5S)-5-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylic acid, trans is not fully understood. However, it is known that the chiral catalyst used in the asymmetric hydrogenation reaction is responsible for the selective reduction of the double bond of an alkene to a single bond. The chiral catalyst is able to selectively reduce the double bond due to its stereoselective nature, which allows it to preferentially reduce one of the two possible configurations of the alkene.
Biochemical and Physiological Effects
The biochemical and physiological effects of rac-(2R,5S)-5-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylic acid, trans are not well understood. However, it is known that rac-(2R,5S)-5-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylic acid, trans is a chiral building block that can be used in the synthesis of a wide range of molecules, such as peptides, peptidomimetics, and pharmaceuticals. Furthermore, rac-(2R,5S)-5-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylic acid, trans has been used in the synthesis of biologically active compounds, such as inhibitors of enzymes and receptor agonists. Therefore, it is possible that rac-(2R,5S)-5-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylic acid, trans may have some biological effects, but further research is needed to confirm this.
Advantages and Limitations for Lab Experiments
The advantages of using rac-(2R,5S)-5-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylic acid, trans in lab experiments include its high yields, simple and efficient synthesis process, and ability to be used in the synthesis of a wide range of molecules. Additionally, rac-(2R,5S)-5-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylic acid, trans is a chiral building block, which allows for the selective reduction of the double bond of an alkene to a single bond. The limitations of using rac-(2R,5S)-5-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylic acid, trans in lab experiments include its limited availability and the fact that the mechanism of action of rac-(2R,5S)-5-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylic acid, trans is not fully understood.
Future Directions
There are a number of potential future directions for research related to rac-(2R,5S)-5-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylic acid, trans. These include further research into the mechanism of action of rac-(2R,5S)-5-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylic acid, trans, the development of more efficient and selective synthesis methods, and the exploration of the biological effects of rac-(2R,5S)-5-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylic acid, trans. Additionally, research into the use of rac-(2R,5S)-5-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylic acid, trans in the synthesis of biologically active compounds, such as inhibitors of enzymes and receptor agonists, could lead to new and improved treatments for a variety of diseases. Finally, further research into the use of rac-(2R,5S)-5-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylic acid, trans in the synthesis of fluorescent dyes could lead to new and improved imaging and tracking techniques.
Synthesis Methods
Rac-TBPCA is synthesized using a process called asymmetric hydrogenation. This process is a catalytic reaction that involves the transfer of hydrogen from a hydrogen source to an unsaturated substrate. In the case of rac-(2R,5S)-5-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylic acid, trans, the hydrogen source is a chiral catalyst, which is used to selectively reduce the double bond of an alkene to a single bond. The reaction is typically carried out in a solvent such as methanol, and the product is isolated by precipitation. The synthesis of rac-(2R,5S)-5-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylic acid, trans is a simple and efficient process, and the product can be obtained in high yields.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,5S)-5-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylic acid, trans involves the protection of the amine group, followed by the formation of the piperidine ring and the introduction of the carboxylic acid group.", "Starting Materials": [ "tert-butyl 2-oxoacetate", "2,5-dioxopiperazine", "tert-butyl carbamate", "sodium hydride", "diethyl ether", "methanol", "hydrochloric acid", "sodium hydroxide", "acetic anhydride", "acetic acid", "triethylamine", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Protection of the amine group by reacting 2,5-dioxopiperazine with tert-butyl carbamate in the presence of sodium hydride in diethyl ether to obtain tert-butyl (2,5-dioxopyrrolidin-1-yl)carbamate.", "Step 2: Formation of the piperidine ring by reacting tert-butyl (2,5-dioxopyrrolidin-1-yl)carbamate with sodium hydride in methanol to obtain rac-(2R,5S)-5-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylate.", "Step 3: Hydrolysis of the ester group by reacting rac-(2R,5S)-5-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylate with hydrochloric acid in methanol to obtain rac-(2R,5S)-5-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylic acid.", "Step 4: Conversion of the carboxylic acid group to the trans form by reacting rac-(2R,5S)-5-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylic acid with sodium hydroxide in water to obtain rac-(2R,5S)-5-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylic acid, trans.", "Step 5: Removal of the tert-butoxycarbonyl (Boc) protecting group by reacting rac-(2R,5S)-5-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylic acid, trans with acetic anhydride and triethylamine in acetic acid to obtain rac-(2R,5S)-5-aminopiperidine-2-carboxylic acid, trans.", "Step 6: Purification of the product by recrystallization from ethyl acetate." ] } | |
CAS RN |
2708278-41-3 |
Product Name |
rac-(2R,5S)-5-{[(tert-butoxy)carbonyl]amino}piperidine-2-carboxylic acid, trans |
Molecular Formula |
C11H20N2O4 |
Molecular Weight |
244.3 |
Purity |
95 |
Origin of Product |
United States |
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